[3-(Acetylamino)-2-aminophenyl]boronic acid

• CAS No.: 956580-14-6
• Molecular Formula: C8H11BN2O3
• Molecular Weight: 194.00 g/mol
• IUPAC Name: (3-acetamido-2-aminophenyl)boronic acid
• InChI: InChI=1S/C8H11BN2O3/c1-5(12)11-7-4-2-3-6(8(7)10)9(13)14/h2-4,13-14H,10H2,1H3,(H,11,12)
• InChI Key: BOGFASMPUBTLPL-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=CC=C1)NC(=O)C)N)(O)O

Description

[3-(Acetylamino)-2-aminophenyl]boronic acid is a useful research compound. Its molecular formula is C8H11BN2O3 and its molecular weight is 194.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

10% Pd on carbon (cat.) was added as a slurry in EtOH under N2 to [3-(acetylamino)-2-nitrophenyl]boronic acid in EtOH (0.05 M). The atmosphere in the reaction vessel was flushed with hydrogen (1 atm) and the reaction stirred vigorously at RT for 20 min. The hydrogen atmosphere was then replaced with N2 before filtering through a plug of CELITE—washing well with EtOH. The EtOH solution was concentrated in vacuo to afford the crude title compound as a brown solid, which was used immediately in the subsequent cross-coupling step. MS (ES+) m/z 195 (M+H)+.